2-(2-ethoxyphenoxy)-N-(2-furylmethyl)acetamide

• Molecular Formula: C15H17NO4
• Molecular Weight: 275.3 g/mol
• IUPAC Name: 2-(2-ethoxyphenoxy)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H17NO4/c1-2-18-13-7-3-4-8-14(13)20-11-15(17)16-10-12-6-5-9-19-12/h3-9H,2,10-11H2,1H3,(H,16,17)
• InChI Key: ZRLWOEZLLONVOO-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1OCC(=O)NCC2=CC=CO2

Description

2-(2-ethoxyphenoxy)-N-(2-furylmethyl)acetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a metabolic sensor that plays a crucial role in regulating cellular energy homeostasis. The activation of AMPK has been shown to have therapeutic potential for treating various metabolic disorders, including diabetes, obesity, and cancer.

Mechanism of Action

2-(2-ethoxyphenoxy)-N-(2-furylmethyl)acetamide activates AMPK by binding to the γ-subunit of the enzyme and allosterically increasing its activity. This leads to the phosphorylation of downstream targets involved in energy metabolism, such as acetyl-CoA carboxylase and glucose transporter 4.
Biochemical and Physiological Effects:
The activation of AMPK by 2-(2-ethoxyphenoxy)-N-(2-furylmethyl)acetamide has been shown to have several biochemical and physiological effects, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. It also leads to the inhibition of lipogenesis and gluconeogenesis, as well as the activation of autophagy and apoptosis pathways.

Advantages and Limitations for Lab Experiments

2-(2-ethoxyphenoxy)-N-(2-furylmethyl)acetamide has several advantages for use in lab experiments, including its high potency and selectivity for AMPK activation. However, it also has some limitations, such as its relatively short half-life and potential off-target effects.

Future Directions

There are several potential future directions for research on 2-(2-ethoxyphenoxy)-N-(2-furylmethyl)acetamide, including the development of more potent and selective AMPK activators, the investigation of its effects on other physiological processes beyond energy metabolism, and the exploration of its therapeutic potential in various disease models. Additionally, the use of 2-(2-ethoxyphenoxy)-N-(2-furylmethyl)acetamide in combination with other drugs or therapies may lead to synergistic effects and improved outcomes.

Synthesis Methods

The synthesis of 2-(2-ethoxyphenoxy)-N-(2-furylmethyl)acetamide involves several steps, starting with the reaction of 2-ethoxyphenol with ethyl bromoacetate to form ethyl 2-(2-ethoxyphenoxy)acetate. This intermediate is then converted to 2-(2-ethoxyphenoxy)acetic acid, which is further transformed into the final product through a series of reactions involving furfurylamine and acetic anhydride.

Scientific Research Applications

2-(2-ethoxyphenoxy)-N-(2-furylmethyl)acetamide has been extensively studied for its potential therapeutic effects in various metabolic disorders. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, as well as enhance fatty acid oxidation and reduce lipid accumulation in liver cells. In addition, 2-(2-ethoxyphenoxy)-N-(2-furylmethyl)acetamide has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models.